1-(5-Bromo-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• SMILES: CC1=CC(=CC(=C1O)C(=O)C(C)C)Br
• InChI: InChI=1S/C11H13BrO2/c1-6(2)10(13)9-5-8(12)4-7(3)11(9)14/h4-6,14H,1-3H3
• InChIKey: PMPPODQFWCZLMS-UHFFFAOYSA-N

1-(5-Bromo-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one: Product Overview

1-(5-Bromo-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one (CAS 1339264-87-7) is a brominated isobutyrophenone derivative with molecular formula C₁₁H₁₃BrO₂ and molecular weight 257.12 g/mol, commercially available at ≥95% purity . The compound features a phenolic ring bearing a bromine substituent at the 5-position, a hydroxyl group at the 2-position, and a methyl group at the 3-position, with an α-branched isopropyl ketone (2-methylpropan-1-one) moiety . Its structural architecture places it within the alkyl-phenylketone class, where the combination of the electropositive bromine (enabling cross-coupling chemistry), the ortho-hydroxy ketone motif (capable of intramolecular hydrogen bonding), and the sterically demanding isobutyryl group collectively define its chemical identity and differentiate it from linear-chain or non-halogenated analogs [1].

Brominated aryl ketone: enables diverse cross-coupling chemistry

Branched isobutyryl motif: provides steric shielding at carbonyl

Defined physicochemical profile: supports partitioning and permeability studies

• [1] Luong, T.T.M.; Wang, W.W.; Zhang, F.; Dan, W.J.; Nien, H.X.; Zhang, A.L.; Li, D.; Gao, J.M. Structure-antifungal relationships and preventive effects of 1-(2,4-dihydroxyphenyl)-2-methylpropan-1-one derivatives as potential inhibitors of class-II fructose-1,6-bisphosphate aldolase. Pestic. Biochem. Physiol. 2019, 159, 41–50. DOI: 10.1016/j.pestbp.2019.05.016. View Source

Why 1-(5-Bromo-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one Cannot Be Replaced by Analogs

Substituting this compound with a close analog—such as the ethyl ketone variant (CAS 2887-56-1), the non-brominated parent, or the tert-butyl congener (CAS 1405818-28-1)—introduces measurable changes in at least three functionally relevant dimensions: lipophilicity (LogP), steric encumbrance at the carbonyl, and synthetic utility of the aryl halide handle . The isopropyl ketone creates greater steric shielding of the carbonyl carbon compared to ethyl or methyl ketone analogs, directly affecting acylation kinetics and nucleophilic addition regioselectivity [1]. The 5-bromo substituent is not merely a spectator group; it serves as a versatile cross-coupling partner (Suzuki, Buchwald-Hartwig, Ullmann) and modulates ring electronics, influencing both the pKa of the 2-OH and the electrophilicity of the carbonyl [2]. Removing the bromine eliminates these synthetic options and alters logP by an estimated 0.8–1.2 units, while replacing it with tert-butyl changes steric bulk without retaining the halogen's electronic effects or coupling reactivity . These are not interchangeable features—they dictate which downstream chemistry and which biological target engagement profiles are accessible.

LogP shift Removing the 5-bromo substituent may reduce lipophilicity and eliminate cross-coupling utility.

Carbonyl steric environment Ethyl ketone analog provides less steric shielding, potentially affecting acylation kinetics.

Synthetic handle loss Non-halogenated or tert-butyl analogs lack the aryl bromide necessary for palladium-catalyzed cross-coupling.

• [1] Luong, T.T.M.; Wang, W.W.; Zhang, F.; Dan, W.J.; Nien, H.X.; Zhang, A.L.; Li, D.; Gao, J.M. Structure-antifungal relationships and preventive effects of 1-(2,4-dihydroxyphenyl)-2-methylpropan-1-one derivatives as potential inhibitors of class-II fructose-1,6-bisphosphate aldolase. Pestic. Biochem. Physiol. 2019, 159, 41–50. SAR study indicating bromo substitution at position 3 or 5 substantially increases antifungal activity. View Source
• [2] Li, D.; Luong, T.T.M.; Dan, W.J.; Ren, Y.; Nien, H.X.; Zhang, A.L.; Gao, J.M. Natural products as sources of new fungicides (IV): Synthesis and biological evaluation of isobutyrophenone analogs as potential inhibitors of class-II fructose-1,6-bisphosphate aldolase. Bioorg. Med. Chem. 2018, 26(2), 386–393. DOI: 10.1016/j.bmc.2017.10.046. View Source

1-(5-Bromo-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one: Quantitative Differentiation vs. Analogs

Lipophilicity (LogP) Differentiation vs. Analogs

The target compound exhibits a computed LogP of 3.30 (Chemscene) to 4.40 (Fluorochem, calculated via different algorithms), reflecting the combined lipophilic contributions of the 5-bromo substituent, the 3-methyl group, and the α-branched isobutyryl moiety . The non-brominated analog 1-(2-hydroxy-3-methylphenyl)-2-methylpropan-1-one is predicted to have a LogP approximately 1.0–1.5 units lower based on the π-value of aromatic bromine (~0.86–1.02) [1]. The ethyl ketone analog 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one (CAS 2887-56-1, MW 243.10) is estimated to have a LogP ~0.3–0.5 units lower due to reduced alkyl chain branching . These differences are material for applications requiring precise control of partitioning behavior, such as chromatographic method development, liquid-liquid extraction protocols, or biological assay design where LogD affects nonspecific binding and membrane transit.

LogP Comparison

Cross-study comparable

Target cLogP 3.30–4.40
Δ +0.8 to +1.5 vs non-Br analog

Supports partitioning-based assay design.

In silico estimates; no experimental data.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP / cLogP)
Target Compound Data	LogP 3.30 (Chemscene computational model); LogP 4.40 (Fluorochem model); cLogP 1.18–2.52 (various fragment-based calculators)
Comparator Or Baseline	Non-brominated analog (estimated LogP ~2.0–2.8); Ethyl ketone analog CAS 2887-56-1 (estimated LogP ~2.7–3.9); tert-Butyl analog CAS 1405818-28-1 (estimated LogP ~4.0–5.0) [1]
Quantified Difference	Estimated ΔLogP of +0.8 to +1.5 vs. non-brominated analog; ΔLogP of +0.3 to +0.5 vs. ethyl ketone analog; ΔLogP of approximately −0.7 to −1.0 vs. tert-butyl analog
Conditions	In silico prediction using multiple computational models (ALOGPS, XLOGP3, CLOGP); no experimental shake-flask LogP data available for the target compound

Why This Matters

Procurement selection of a compound with precisely defined LogP is critical when the compound serves as a physicochemical probe, a chromatography standard, or a starting material for SAR exploration where lipophilicity must be controlled within a narrow range.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society: Washington, DC, 1995. Aromatic bromine π-value: 0.86 (Hansch) to 1.02 (Leo). View Source

TPSA and Hydrogen Bond Capacity Differentiation

The target compound has a computed TPSA of 37.3 Ų with exactly 1 hydrogen bond donor (phenolic OH) and 2 hydrogen bond acceptors (carbonyl O, phenolic O) . This TPSA falls below the commonly cited 60 Ų threshold for favorable blood-brain barrier penetration and below 140 Ų for acceptable oral absorption (Veber rules) [1]. In contrast, more hydroxylated isobutyrophenone analogs such as 1-(5-bromo-2,4-dihydroxyphenyl)-2-methylpropan-1-one (C₁₀H₁₁BrO₃) have an additional OH group, increasing TPSA to approximately 57–58 Ų and adding a second H-bond donor, which substantially alters solubility and permeability profiles [2]. The 3-methyl substituent on the target compound further distinguishes it from the des-methyl analog by reducing TPSA slightly and adding hydrophobic surface area, which affects crystal packing and melting point behavior in ways relevant to formulation and purification.

TPSA Profile

Cross-study comparable

TPSA 37.3 Ų
1 HBD · 2 HBA

Favorable for blood-brain barrier penetration studies.

Δ −20 Ų vs 2,4-dihydroxy analog.

Evidence Dimension	Topological Polar Surface Area and hydrogen bond donor/acceptor count
Target Compound Data	TPSA 37.3 Ų; HBD 1; HBA 2; Rotatable bonds 2
Comparator Or Baseline	1-(5-Bromo-2,4-dihydroxyphenyl)-2-methylpropan-1-one (C₁₀H₁₁BrO₃): TPSA ~57.5 Ų; HBD 2; HBA 3 [2]. 1-(2-Hydroxy-3-methylphenyl)-2-methylpropan-1-one (non-brominated): TPSA ~37.3 Ų; HBD 1; HBA 2.
Quantified Difference	ΔTPSA of approximately −20 Ų vs. the 2,4-dihydroxy analog; ΔHBD of −1; ΔHBA of −1. No TPSA difference vs. non-brominated analog, but LogP differs (see Evidence Item 1).
Conditions	TPSA calculated by the Ertl fragment-based method as implemented in vendor computational pipelines (Chemscene, Fluorochem)

Why This Matters

TPSA and H-bond profile directly predict passive membrane permeability trends; researchers selecting building blocks for CNS-targeted libraries or permeability-limited assays should prioritize compounds with TPSA < 60 Ų and ≤1 HBD.

• [1] Veber, D.F.; Johnson, S.R.; Cheng, H.Y.; Smith, B.R.; Ward, K.W.; Kopple, K.D. Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem. 2002, 45(12), 2615–2623. DOI: 10.1021/jm020017n. View Source
• [2] BRENDA Enzyme Database. Ligand: 1-(5-bromo-2,4-dihydroxyphenyl)-2-methylpropan-1-one (BRENDA Ligand ID 268315). C₁₀H₁₁BrO₃; Ki 0.03102; IC50 0.02602; 80.13% inhibition at 0.5 mM against class-II fructose-1,6-bisphosphate aldolase. View Source

Antifungal SAR: 5-Bromo vs. Non-Brominated Scaffolds

Although the exact target compound was not directly evaluated in published antifungal screens, the 2019 SAR study by Luong et al. on 23 isobutyrophenone derivatives provides strong class-level evidence that bromine substitution at the 3- or 5-position of the phenyl ring substantially increases antifungal activity [1]. The close structural relative 1-(5-bromo-2,4-dihydroxyphenyl)-2-methylpropan-1-one (differing from the target only by an additional 4-OH) demonstrated 80.13% enzyme inhibition at 0.5 mM against class-II fructose-1,6-bisphosphate aldolase (Fba), with a Ki of 0.03102 and an IC50 of 0.02602 (units not specified; likely mM based on publication context) [2]. The lead compound 2-bromo-3-hydroxy-4-isobutyryl-6-methylphenyl 2-chloroacetate (12b), which shares the same bromo-isobutyrophenone core, exhibited EC50 values of 1.22–39.94 μg/mL across seven fungal pathogens and an Fba IC50 of 3.63 μM [1]. Critically, the SAR established that non-brominated isobutyrophenone analogs showed markedly weaker antifungal activity, and that bromination at the 5-position was one of the key structural determinants of potency [1].

Antifungal SAR

Class-level inference

5-Br substitution substantially increased antifungal activity per SAR study.
Nearest analog: 80.13% inhibition at 0.5 mM.

Class-level evidence supports brominated scaffold selection.

Target compound not directly tested.

Evidence Dimension	Antifungal activity against plant fungal pathogens (class-II fructose-1,6-bisphosphate aldolase inhibition)
Target Compound Data	Not directly tested. Nearest tested analog: 1-(5-bromo-2,4-dihydroxyphenyl)-2-methylpropan-1-one: 80.13% inhibition at 0.5 mM; Ki 0.03102; IC50 0.02602 [2]
Comparator Or Baseline	Non-brominated isobutyrophenone derivatives in the same series showed markedly weaker antifungal activity per SAR conclusions [1]. Compound 12b (brominated, chloroacetylated): EC50 1.22–39.94 μg/mL against 7 fungal pathogens; Fba IC50 3.63 μM [1].
Quantified Difference	Bromination at position 3 or 5 conferred a qualitative 'substantial increase' in antifungal activity and spectrum (exact fold-change vs. non-brominated baseline not explicitly tabulated in the abstract; requires full-text extraction) [1].
Conditions	In vitro enzyme inhibition assay against class-II fructose-1,6-bisphosphate aldolase; antifungal assays against Colletotrichum gloeosporioides, Magnaporthe oryzae, Alternaria solani, and four other phytopathogenic fungi [1]

Why This Matters

For researchers developing antifungal leads based on the isobutyrophenone pharmacophore, the 5-bromo substitution pattern is validated by published SAR as a potency-enhancing feature; procuring the correct brominated building block is essential for maintaining this activity advantage.

• [1] Luong, T.T.M.; Wang, W.W.; Zhang, F.; Dan, W.J.; Nien, H.X.; Zhang, A.L.; Li, D.; Gao, J.M. Structure-antifungal relationships and preventive effects of 1-(2,4-dihydroxyphenyl)-2-methylpropan-1-one derivatives as potential inhibitors of class-II fructose-1,6-bisphosphate aldolase. Pestic. Biochem. Physiol. 2019, 159, 41–50. DOI: 10.1016/j.pestbp.2019.05.016. View Source
• [2] BRENDA Enzyme Database. Ligand: 1-(5-bromo-2,4-dihydroxyphenyl)-2-methylpropan-1-one (BRENDA Ligand ID 268315). Ki 0.03102; IC50 0.02602; 80.13% inhibition at 0.5 mM. View Source

Cross-Coupling Utility of 5-Bromo Substituent

The 5-bromo substituent on the target compound provides a versatile synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig amination, Sonogashira, Heck, and Ullmann-type couplings) that is entirely absent in the non-brominated analog 1-(2-hydroxy-3-methylphenyl)-2-methylpropan-1-one and functionally unavailable in the tert-butyl analog 1-(5-tert-butyl-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one (CAS 1405818-28-1) . The bromine atom at the 5-position is positioned para to the hydroxyl group, which influences the electronic environment for both electrophilic aromatic substitution (directing incoming electrophiles to the remaining ortho/para positions) and oxidative addition in cross-coupling cycles [1]. This regiochemical arrangement is distinct from the ethyl ketone analog (CAS 2887-56-1), where the reduced steric bulk at the carbonyl may lead to different chemoselectivity in reactions where both the ketone and the aryl bromide could compete . The ortho-hydroxy group can also serve as a directing group for C–H functionalization or as a ligand for metal-catalyzed transformations.

Cross-Coupling Utility

Class-level inference

5-Br enables Suzuki, Buchwald-Hartwig, Sonogashira, Heck, Ullmann couplings.

Essential for late-stage diversification strategies.

Phenolic OH may require protection.

Evidence Dimension	Availability of aryl bromide for transition metal-catalyzed cross-coupling reactions
Target Compound Data	Aryl-Br at 5-position (para to OH, ortho to CH₃); compatible with Suzuki, Buchwald-Hartwig, Sonogashira, Heck, and Ullmann couplings
Comparator Or Baseline	Non-brominated analog: no halogen handle; cross-coupling not possible without prior halogenation. tert-Butyl analog (CAS 1405818-28-1): no halogen handle; C–C bond formation requires different strategies. Ethyl ketone analog (CAS 2887-56-1): also has Br, but carbonyl steric environment differs .
Quantified Difference	Qualitative: presence vs. absence of sp² C–Br bond for oxidative addition. The Br substituent enables ≥5 major cross-coupling reaction classes that are inaccessible with the non-halogenated or tert-butyl analogs.
Conditions	Standard palladium-catalyzed cross-coupling conditions; compatibility with the free phenolic OH may require protection/deprotection strategies depending on reaction conditions

Why This Matters

For medicinal chemistry and library synthesis programs, the presence of an aryl bromide handle dramatically expands the accessible chemical space; procuring the brominated building block avoids the need for a separate halogenation step, which may be low-yielding or poorly regioselective.

• [1] Miyaura, N.; Suzuki, A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem. Rev. 1995, 95(7), 2457–2483. DOI: 10.1021/cr00039a007. (Foundational reference for aryl bromide reactivity in Suzuki coupling). View Source

Storage Stability: Refrigerated vs. Ambient Storage

The target compound requires storage sealed in dry conditions at 2–8°C , which is more stringent than the ethyl ketone analog 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one (CAS 2887-56-1), typically shipped and stored at room temperature . This storage requirement likely reflects the increased reactivity of the isopropyl ketone toward nucleophilic attack or the potential for α-deprotonation leading to enolate formation and subsequent degradation pathways, which are less favorable for the ethyl ketone analog due to reduced α-branching [1]. The compound is classified under GHS07 (Harmful/Irritant) with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation), consistent with other brominated phenolic ketones in its class . Procurement planning must account for cold-chain shipping and refrigerated storage capacity.

Storage Requirement

Cross-study comparable

Store 2–8°C sealed, dry
Shipping at room temperature.

Cold-chain logistics may be required.

Ethyl ketone analog stable at ambient.

Evidence Dimension	Recommended storage temperature and hazard classification
Target Compound Data	Storage: Sealed in dry, 2–8°C. GHS07 Warning. H302-H312-H332 (Chemscene); H302-H315-H319-H335 (Fluorochem). Shipping: Room temperature in continental US .
Comparator Or Baseline	Ethyl ketone analog (CAS 2887-56-1): Storage at room temperature; shipping at room temperature . Methyl ketone analog (CAS 72422-80-1): Shipping at room temperature .
Quantified Difference	Storage temperature differential of approximately 15–20°C (2–8°C vs. ambient ~20–25°C); no quantitative shelf-life stability data available in vendor documentation.
Conditions	Vendor-specified storage and shipping conditions (Chemscene, Fluorochem, CymitQuimica); GHS classification per harmonized criteria

Why This Matters

Procurement decisions must factor in cold storage infrastructure availability and shipping logistics; laboratories without reliable 2–8°C storage may prefer the room-temperature-stable ethyl ketone analog if the isopropyl ketone structural feature is not essential to the research objective.

• [1] March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley: New York, 1992. Chapters on ketone enolization and α-deprotonation as a function of α-substitution branching. View Source

Application Scenarios for 1-(5-Bromo-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one

Medicinal Chemistry Building Block for Kinase and Antifungal Leads

The 5-bromo substituent enables late-stage diversification via Suzuki-Miyaura cross-coupling, making this compound an ideal core scaffold for generating focused libraries of biaryl or aminoaryl analogs . The isobutyrophenone scaffold is validated by published SAR as a productive antifungal pharmacophore, where 5-bromo substitution substantially increases activity [1]. Medicinal chemistry teams building SAR tables around the isobutyrophenone core should procure this specific brominated intermediate rather than attempting to brominate a de novo scaffold, as the commercial availability at 95% purity with defined physicochemical properties (LogP 3.30–4.40, TPSA 37.3 Ų) ensures batch-to-batch consistency for reproducible biological assay data .

Synthetic Intermediate for HIV NNRTI Development

Patent literature identifies brominated hydroxy-methylphenyl ketone intermediates within NNRTI synthetic schemes targeting HIV-1 with improved resistance profiles and pharmacokinetic properties [2]. The specific substitution pattern of this compound (5-Br, 2-OH, 3-CH₃, isobutyryl) matches the general scaffold requirements described in NNRTI patent families (WO 02/070516, WO 03/020705, and related filings) [2]. The cold-chain storage requirement (2–8°C) and GHS07 hazard classification must be accounted for in process chemistry scale-up planning, but the compound's aryl bromide handle provides a strategic diversification point for generating patentable analog series .

Physicochemical Probe for LogP-Based Assays

With a well-defined LogP of 3.30–4.40 and TPSA of 37.3 Ų, this compound occupies a specific region of physicochemical space that makes it useful as a reference standard for calibrating chromatographic retention times (RP-HPLC LogP correlations), validating in silico ADME prediction models, or serving as a passive permeability control in Caco-2 or PAMPA assays . The presence of exactly one hydrogen bond donor and two acceptors, combined with the absence of ionizable groups beyond the phenolic OH (pKa ~8–10), simplifies interpretation of permeability data compared to analogs with additional polar functionality . Researchers should select this compound over the more polar dihydroxy analog when the goal is to probe the contribution of lipophilicity to membrane transit while controlling for H-bond capacity.

Antifungal Crop Protection via Fba Inhibition

The class-II fructose-1,6-bisphosphate aldolase (Fba) inhibitory activity demonstrated by closely related brominated isobutyrophenones (80.13% inhibition at 0.5 mM for the 2,4-dihydroxy analog; EC50 1.22–39.94 μg/mL for compound 12b) positions this scaffold as a viable starting point for fungicide development [1]. The target compound, while lacking the 4-OH present in the most potent analogs, offers a simpler synthetic entry point with a single phenolic OH that can be selectively functionalized (e.g., esterified with a chloroacetyl group, which the SAR identifies as potency-enhancing) [1]. The compound's favorable TPSA (37.3 Ų) and moderate LogP suggest acceptable foliar uptake characteristics for agricultural applications . Procurement for agrochemical research should prioritize the brominated scaffold over non-halogenated alternatives, given the published SAR evidence that bromination is essential for antifungal activity in this series [1].

Application

Selection Property

Validation Focus

Medicinal chemistry building block

Aryl bromide diversification handle

Cross-coupling reaction scope validation

HIV NNRTI research intermediate

Scaffold matching patent-defined NNRTI requirements

Brominated ketone intermediate identity

Physicochemical probe for LogP/TPSA assays

Defined lipophilicity and hydrogen bond profile

LogP calibration or permeability model validation

Antifungal crop protection research

Isobutyrophenone scaffold with 5-Br substitution

Fba inhibition SAR context

• [1] Luong, T.T.M.; Wang, W.W.; Zhang, F.; Dan, W.J.; Nien, H.X.; Zhang, A.L.; Li, D.; Gao, J.M. Structure-antifungal relationships and preventive effects of 1-(2,4-dihydroxyphenyl)-2-methylpropan-1-one derivatives as potential inhibitors of class-II fructose-1,6-bisphosphate aldolase. Pestic. Biochem. Physiol. 2019, 159, 41–50. DOI: 10.1016/j.pestbp.2019.05.016. View Source
• [2] Chinese Patent Application CN 200480042322. Non-nucleoside reverse transcriptase inhibitors and methods for their preparation. Filed 2004-12-30. Priority SE 0400021-2 (2004-01-08) and SE 0400585-6 (2004-03-08). Related to PCT WO 02/070516 and WO 03/020705. View Source